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Compound of Interest

Compound Name: Latisxanthone C

Cat. No.: B161215 Get Quote

Disclaimer: No specific Safety Data Sheet (SDS) for Latisxanthone C is readily available. The

following guidelines are based on the safety information for the parent compound, xanthone,

and general best practices for the disposal of hazardous laboratory chemicals. It is imperative

to treat Latisxanthone C as a potentially hazardous substance and to consult with your

institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

The proper disposal of Latisxanthone C is critical to ensure the safety of laboratory personnel

and to prevent environmental contamination. This guide provides a comprehensive overview of

the recommended procedures for handling and disposing of this compound.

Chemical and Physical Properties
As data for Latisxanthone C is limited, the properties of the related compound, xanthone, are

provided below for reference. These values should be used as a conservative estimate of the

properties of Latisxanthone C.
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Property Value

Molecular Formula C₁₃H₈O₂

Molecular Weight 196.2 g/mol

Appearance Beige solid powder

Melting Point 174 - 176 °C

Boiling Point 349 - 350 °C

Solubility Insoluble in water. Soluble in chloroform.

Stability Stable under normal conditions.

Incompatible Materials Strong oxidizing agents.[1]

Experimental Protocols for Disposal
The disposal of Latisxanthone C should be managed as a hazardous waste stream. The

following step-by-step protocol outlines the necessary procedures for its safe disposal.

Step 1: Waste Identification and Segregation
Characterization: Treat all Latisxanthone C waste, including pure compound, contaminated

labware (e.g., vials, pipette tips, gloves), and solutions, as hazardous chemical waste.

Segregation: Do not mix Latisxanthone C waste with other waste streams unless explicitly

permitted by your institution's EHS guidelines. Keep it separate from non-hazardous trash

and other chemical waste to prevent unintended reactions.

Step 2: Waste Collection and Storage
Container Selection: Use a designated, leak-proof, and chemically compatible container for

collecting Latisxanthone C waste. A high-density polyethylene (HDPE) or glass container

with a secure screw-top cap is recommended.

Labeling: Clearly label the waste container with the words "Hazardous Waste," the full

chemical name "Latisxanthone C," and the approximate concentration and quantity. Include

the date when the waste was first added to the container.
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Storage: Store the waste container in a designated satellite accumulation area (SAA) within

the laboratory. The SAA should be a well-ventilated area, away from sources of ignition and

incompatible materials. Ensure the container is kept closed at all times, except when adding

waste.

Step 3: Disposal Procedure
Contact EHS: Once the waste container is full or has been in storage for the maximum

allowable time (per your institution's policy), contact your Environmental Health and Safety

department to arrange for a pickup.

Documentation: Complete any required waste disposal forms or manifests as instructed by

your EHS department. Provide accurate information about the waste composition and

quantity.

Professional Disposal: Latisxanthone C waste must be disposed of through a licensed

hazardous waste disposal contractor. Do not attempt to dispose of this chemical down the

drain or in the regular trash.

Visualizing the Disposal Workflow
The following diagrams illustrate the key decision points and procedural flow for the proper

disposal of Latisxanthone C.

Caption: Latisxanthone C Disposal Workflow

This procedural flowchart outlines the necessary steps for the safe and compliant disposal of

Latisxanthone C waste in a laboratory setting. By adhering to these guidelines, researchers

and drug development professionals can minimize risks and ensure responsible chemical

waste management.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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